Cas no 1361733-80-3 (5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1361733-80-3
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932562
• Update Time: 2025-06-22

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)4-3(1-15)2-16-6(8(17)18)5(4)9(12,13)14/h2,7H,1,15H2,(H,17,18)
• InChI Key： NBLHHNGQBSMZAL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)O)C=1C(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361733-80-3)

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361733-80-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl group, and trifluoromethyl group, offers a broad spectrum of potential applications in drug discovery and development.

The aminomethyl group in this compound provides a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. The presence of the difluoromethyl and trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's pharmacological properties, such as solubility, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the potential of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. These findings suggest that it could serve as a valuable scaffold for the design of drugs targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid has been investigated for its ability to modulate protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and their dysregulation is often associated with disease states. By interfering with these interactions, this compound may offer new therapeutic strategies for treating diseases that are currently difficult to manage with existing drugs.

The synthetic accessibility of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are underway to optimize these methods for large-scale production. This scalability is essential for advancing the compound through preclinical and clinical stages of drug development.

Pharmacokinetic studies have shown that 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are critical for ensuring that the compound reaches its intended target in sufficient concentrations while minimizing potential side effects. Ongoing research aims to further refine these properties through structure-activity relationship (SAR) studies and rational drug design approaches.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361733-80-3) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive starting point for medicinal chemists and pharmaceutical researchers seeking to address unmet medical needs. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.